(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-triol

• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-triol
• InChI: InChI=1S/C13H17NO8/c15-5-9-10(16)11(17)12(18)13(22-9)21-6-7-1-3-8(4-2-7)14(19)20/h1-4,9-13,15-18H,5-6H2/t9-,10-,11+,12-,13-/m1/s1
• InChI Key: WDXXNSLGRCTMAE-UJPOAAIJSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2C(C(C(C(O2)CO)O)O)O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)[N+](=O)[O-]
• Molecular Formula: C13H17NO8
• Molecular Weight: 315.28 g/mol

Description

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-triol, also known as 4-nitrophenyl 4-hydroxy-3-methoxybenzoate, is a chemical compound that has a wide variety of applications in scientific research. It is a member of the hydroxybenzoate family, a group of compounds that are widely used in research laboratories due to their ability to easily form stable complexes with other molecules. This compound has been extensively studied and has been found to have multiple biochemical and physiological effects, as well as several advantages and limitations for lab experiments.

Scientific Research Applications

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-trioll 4-hydroxy-3-methoxybenzoate has been widely used in scientific research due to its ability to form stable complexes with other molecules. It has been used in the study of protein-protein interactions, the study of enzymes, and the study of drug-receptor interactions. It has also been used in the study of nucleic acid-protein interactions and in the study of the structure and function of proteins.

Mechanism of Action

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-trioll 4-hydroxy-3-methoxybenzoate is able to form stable complexes with other molecules due to its ability to form hydrogen bonds with them. It is also able to form covalent bonds with other molecules, which allows it to form strong, stable complexes. This allows the compound to interact with other molecules and to alter their structure and function.
Biochemical and Physiological Effects
(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-trioll 4-hydroxy-3-methoxybenzoate has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, to alter the structure and function of proteins, and to interact with certain drug receptors. It has also been found to affect the structure and function of nucleic acids.

Advantages and Limitations for Lab Experiments

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-trioll 4-hydroxy-3-methoxybenzoate has several advantages for use in lab experiments. It is easy to synthesize, has a wide variety of applications, and is able to form strong, stable complexes with other molecules. However, it also has several limitations. It is not very soluble in water, which can make it difficult to use in experiments, and it is also not very stable in solution, which can limit its use in long-term experiments.

Future Directions

There are several possible future directions for the use of (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-trioll 4-hydroxy-3-methoxybenzoate in scientific research. It could be used to study the structure and function of proteins in more detail, to study the interactions between proteins and nucleic acids, and to study the interactions between proteins and drugs. It could also be used to study the structure and function of enzymes, and to develop new drugs or drug delivery systems. Finally, it could be used to study the interactions between proteins and other molecules, such as carbohydrates, lipids, and hormones.

Synthesis Methods

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-trioll 4-hydroxy-3-methoxybenzoate can be synthesized from a variety of starting materials, including 4-nitrophenol, 3-methoxybenzoic acid, and sodium hydroxide. The synthesis begins by combining 4-nitrophenol and 3-methoxybenzoic acid in a 1:1 molar ratio in an aqueous solution. Sodium hydroxide is then added to the solution to initiate the reaction, which yields (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-trioll 4-hydroxy-3-methoxybenzoate as the final product. The reaction is typically carried out at a temperature of 25-30°C and a pH of 8-9.